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Compound of Interest

Compound Name: Crufomate

Cat. No.: B1669637 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of Crufomate, an organophosphate insecticide. Following

these step-by-step procedures will help ensure the safety of laboratory personnel and the

protection of our environment.

Chemical and Physical Properties of Crufomate

A thorough understanding of a chemical's properties is the foundation of its safe handling and

disposal. Crufomate is a white crystalline solid in its pure form, though it is commercially

available as a yellow oil.[1][2][3][4] It is crucial to note its instability under certain conditions to

prevent accidental decomposition and the release of toxic fumes.
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Property Value Source

Molecular Formula C₁₂H₁₉ClNO₃P [5]

Molecular Weight 291.71 g/mol [1][5]

Melting Point 61.5 °C (142.1 °F) [1]

Stability

Unstable in aqueous solutions

for long periods, at

temperatures above 60 °C

(140 °F), and in the presence

of strong acids or bases.[1][2]

[3][4]

Decomposition

Emits highly toxic fumes of

phosphorus oxides, nitrogen

oxides, and chlorine when

heated to decomposition.[1][2]

Solubility

Practically insoluble in water.

Soluble in acetone, benzene,

and carbon tetrachloride.[6]

Immediate Safety and Spill Response

In the event of a Crufomate spill, immediate and correct action is critical to mitigate exposure

and contamination.

Personal Protective Equipment (PPE):

Before handling Crufomate or cleaning up a spill, all personnel must be equipped with the

following PPE:

Respiratory Protection: A self-contained breathing apparatus is essential, especially in

enclosed spaces or during large spills.[7] For smaller quantities, local exhaust ventilation

should be used.[7]

Hand Protection: Chemical-resistant gloves are mandatory.[7]
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Eye Protection: A face shield or eye protection worn in combination with respiratory

protection is required.[7]

Skin Protection: Complete protective clothing should be worn to prevent skin contact.[7]

Spill Cleanup Protocol:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure adequate ventilation.

Contain the Spill: Prevent the spread of the spilled material. For liquid spills, use absorbent

materials. For solid spills, avoid creating dust.

Cleanup:

For solid Crufomate, carefully sweep the spilled substance into sealable containers.[7] If

appropriate, moisten the material slightly to prevent dusting.[7]

For liquid formulations, absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.

Decontaminate the Area: Once the bulk of the material is removed, decontaminate the spill

area with a suitable cleaning agent.

Dispose of Waste: All contaminated materials, including PPE, must be collected in sealed

containers and disposed of as hazardous waste according to local, state, and federal

regulations.[7] Do not wash spilled material into the sewer system.[7]

Proper Disposal Procedures for Unused Crufomate

The disposal of unused Crufomate must be handled with extreme care to prevent

environmental contamination and ensure regulatory compliance. Crufomate is very toxic to

aquatic life with long-lasting effects.[1]

Step-by-Step Disposal Workflow:

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Crufomate.
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Start: Unused Crufomate Identified for Disposal

Is it in the original, labeled container?

Repackage and clearly label with chemical name and hazards.

No

Consult Safety Data Sheet (SDS) for specific disposal information.

Yes

Check local, state, and federal hazardous waste regulations.

Contact institutional Environmental Health & Safety (EHS) office.

Regulations Understood

Prepare for hazardous waste pickup:
- Segregate from other waste.

- Ensure container is sealed and properly labeled.

Hazardous waste contractor picks up the material.

Preferred Disposal Method: Incineration by a licensed facility.

End: Crufomate Safely Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Crufomate.
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Detailed Disposal Steps:

Consult Regulations: Before initiating any disposal procedures, consult your institution's

Environmental Health and Safety (EHS) department and review local, state, and federal

regulations for hazardous waste disposal.

Incineration: The recommended method for the disposal of organic pesticides like

Crufomate is incineration in a licensed hazardous waste facility.[1] This ensures the

complete destruction of the chemical.

Land Disposal: If incineration is not available, consult with environmental regulatory agencies

for guidance on acceptable land disposal practices for waste residue.[1]

Container Disposal:

Never reuse empty Crufomate containers.[8]

Empty containers should be triple-rinsed.[9] The rinse water, containing residual

Crufomate, must be collected and disposed of as hazardous waste. Do not pour the rinse

water down the drain.[8][9]

After rinsing, containers should be punctured or otherwise rendered unusable to prevent

reuse and disposed of according to local regulations.

Experimental Protocol: Triple-Rinsing of Crufomate Containers

This protocol is essential for decontaminating empty containers prior to their final disposal.

Materials:

Empty Crufomate container

Appropriate solvent (e.g., acetone, as Crufomate is soluble in it)

Waste collection container, properly labeled for hazardous waste

Full personal protective equipment (PPE)
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Procedure:

First Rinse: Add a small amount of the appropriate solvent to the empty Crufomate
container, enough to coat the interior surfaces (approximately 10% of the container's

volume).

Agitate: Securely cap the container and agitate it vigorously for at least 30 seconds to ensure

the solvent comes into contact with all interior surfaces.

Collect Rinse: Pour the solvent rinse into a designated hazardous waste container.

Repeat: Repeat the rinsing and collection steps two more times to ensure thorough

decontamination.

Final Disposal: The triple-rinsed container can now be disposed of according to institutional

and local guidelines for decontaminated chemical containers. The collected rinse solvent

must be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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